2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-[(pyridin-3-yl)methyl]propanamide

• IUPAC Name: 2-(6-oxo-3-phenylpyridazin-1-yl)-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C19H18N4O2/c1-14(19(25)21-13-15-6-5-11-20-12-15)23-18(24)10-9-17(22-23)16-7-3-2-4-8-16/h2-12,14H,13H2,1H3,(H,21,25)
• InChI Key: OPSDDWFDTSLLJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CN=CC=C1)N2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol
• CAS No.: 1203115-28-9

Description

The compound 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)-N-[(pyridin-3-yl)methyl]propanamide is a pyridazinone derivative characterized by a central 6-oxo-3-phenyl-1,6-dihydropyridazine core linked to a propanamide side chain substituted with a pyridin-3-ylmethyl group.

Mechanism of Action

Target of Action

The primary target of F5652-0022 is the Thyroid Hormone Receptor β (THR-β) . This receptor plays a crucial role in the regulation of lipid levels in the body.

Mode of Action

F5652-0022 acts as a highly selective agonist for the Thyroid Hormone Receptor β (THR-β). By binding to this receptor, it triggers a series of biochemical reactions that lead to changes in lipid metabolism.

Biochemical Pathways

The activation of the Thyroid Hormone Receptor β (THR-β) by F5652-0022 affects the lipid metabolism pathway. The downstream effects of this activation are primarily beneficial effects on lipid levels.

Result of Action

The activation of the Thyroid Hormone Receptor β (THR-β) by F5652-0022 leads to beneficial effects on lipid levels. It’s important to note that any adverse effects, including cardiac effects, are mediated by thyroid hormone receptor α (thr-α).

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Molecular Properties

The compound’s key structural features include:

• Pyridazinone core: A six-membered ring with two adjacent nitrogen atoms and a ketone group.
• Phenyl substituent: At the 3-position of the pyridazinone ring.
• Propanamide side chain : Substituted with a pyridin-3-ylmethyl group.

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Source
Target Compound	C19H18N4O2*	~342.38	Phenyl (C6H5) at pyridazinone; pyridin-3-ylmethyl at propanamide	Inferred
BG16911: 2-[3-(4-Methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(pyridin-3-yl)methyl]propanamide	C20H20N4O2	348.40	4-Methylphenyl (C6H4CH3) at pyridazinone
D262-0604: N-(2-Chlorophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propanamide	C19H16ClN3O2	353.80	2-Chlorophenyl (C6H4Cl) at propanamide
BG15333: 2-(3,4-Dimethoxyphenyl)-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]acetamide	C22H23N3O4	393.44	3,4-Dimethoxyphenyl (C6H3(OCH3)2) and ethyl linker
Methyl 2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetate	C13H12N2O3	244.25	Methyl ester group replacing propanamide

*Inferred from structural similarity to BG16911.

Key Observations:

The 2-chlorophenyl group in D262-0604 introduces both lipophilic and electron-withdrawing effects, which may influence receptor binding affinity .

Side Chain Modifications :

• Replacement of the pyridin-3-ylmethyl group (target compound) with a 2-chlorophenyl (D262-0604) reduces hydrogen-bonding capacity but enhances steric bulk .
• The ethyl linker in BG15333 increases molecular flexibility, which could affect target engagement kinetics .

Ester vs. Amide Derivatives :

• The methyl ester derivative () lacks the amide bond critical for interactions with proteases or kinases, limiting its utility in drug discovery .

Pharmacological Implications

While direct activity data for the target compound are unavailable, insights from analogs suggest:

• Kinase Inhibition Potential: Pyridazinone derivatives are known to inhibit kinases (e.g., PDE4, CDK2) due to their ability to mimic ATP’s purine scaffold .
• GPCR Modulation : The pyridin-3-ylmethyl group may interact with aminergic receptors (e.g., serotonin or dopamine receptors) via π-π stacking or hydrogen bonding .